Cas no 2111447-38-0 (1-(1-benzothiophen-3-yl)cyclopropylmethanamine)

• Product Name: 1-(1-benzothiophen-3-yl)cyclopropylmethanamine
• CAS No: 2111447-38-0
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 6275589
• PubChem ID: 165672300
• Update Time: 2025-05-24

1-(1-benzothiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)cyclopropylmethanamine
• 2111447-38-0
• [1-(1-benzothiophen-3-yl)cyclopropyl]methanamine
• EN300-1803437

• Inchi： 1S/C12H13NS/c13-8-12(5-6-12)10-7-14-11-4-2-1-3-9(10)11/h1-4,7H,5-6,8,13H2
• InChI Key： LWPJSYVVPYGQJZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-3-yl)cyclopropylmethanamine

1-(1-BenzoThiophen-3-yl)CycloPropylMethanamine: A Comprehensive Overview

The compound with CAS No 2111447-38-0, commonly referred to as 1-(1-benzothiophen-3-yl)cyclopropylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene moiety with a cyclopropylmethanamine group. The benzothiophene ring, a heterocyclic aromatic compound, is known for its stability and versatility in various chemical reactions. The cyclopropylmethanamine group, on the other hand, introduces a rigid structure with potential for hydrogen bonding, making this compound a promising candidate for drug design and material science applications.

Recent studies have highlighted the potential of 1-(1-benzothiophen-3-yl)cyclopropylmethanamine in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are critical in various disease pathways. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anti-cancer agent. The benzothiophene moiety has been shown to enhance the compound's bioavailability and stability, making it an attractive lead for further drug development.

In addition to its pharmacological applications, 1-(1-benzothiophen-3-yl)cyclopropylmethanamine has also been investigated for its role in materials science. The molecule's rigid structure and ability to form supramolecular assemblies make it a candidate for use in advanced materials such as organic semiconductors and self-healing polymers. A 2023 study in *Advanced Materials* reported that incorporating this compound into polymer matrices significantly improved their mechanical properties and thermal stability, opening new avenues for its application in high-performance materials.

The synthesis of 1-(1-benzothiophen-3-yl)cyclopropylmethanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiophene ring through sulfur-mediated cyclization and the subsequent attachment of the cyclopropylmethanamine group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the scalability of the synthesis process for industrial applications.

From an environmental standpoint, the compound's synthesis and application have been evaluated for their sustainability. The use of eco-friendly solvents and catalysts has been emphasized in recent studies, aligning with global efforts to reduce chemical waste and promote green chemistry. The benzothiophene moiety's stability under various conditions also contributes to the compound's potential for long-term use without significant degradation.

In conclusion, 1-(1-benzothiophen-3-yl)cyclopropylmethanamine (CAS No 2111447-38-0) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this molecule, it is poised to play a significant role in shaping future innovations in chemistry and beyond.